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Compound of Interest

Compound Name: Cyclobutyl chloroformate

CAS No.: 81228-87-7

Cat. No.: B109574

Get Quote

An In-Depth Technical Guide to Cyclobutyl Carbonochloridate for Advanced Synthesis

Applications

Introduction
Cyclobutyl carbonochloridate, more commonly known in laboratory settings as cyclobutyl
chloroformate, is a versatile reagent in modern organic synthesis. As a member of the

chloroformate family, its reactivity is primarily characterized by the electrophilic carbonyl

carbon, making it an efficient precursor for the formation of carbamates, carbonates, and mixed

anhydrides.[1] The incorporation of a cyclobutyl moiety is of particular interest to researchers in

drug development and medicinal chemistry. The unique structural and conformational

properties of the four-membered cyclobutyl ring can impart favorable characteristics to

bioactive molecules, such as metabolic stability and improved binding affinity.[2] In recent

years, derivatives containing the cyclobutyl group have demonstrated significant potential,

including antitumor activities against human non-small cell lung cancer lines.[2][3]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals. It details the fundamental properties, synthesis, reactivity, and

applications of cyclobutyl carbonochloridate, with a focus on providing field-proven insights and

validated protocols to ensure safe and effective utilization in the laboratory.
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Nomenclature and Physicochemical Properties
A precise understanding of a reagent's identity and physical characteristics is a prerequisite for

its successful application and safe handling.

IUPAC Name and Chemical Identifiers
The formal nomenclature and standard identifiers for this compound are crucial for accurate

database searching and regulatory compliance. The authoritative IUPAC name is cyclobutyl

carbonochloridate.[4]

Identifier Value Source

IUPAC Name cyclobutyl carbonochloridate PubChem[4]

Common Name Cyclobutyl chloroformate ChemicalBook[3]

Synonym
Carbonochloridic acid,

cyclobutyl ester
PubChem[4]

CAS Number 81228-87-7 PubChem[4]

Molecular Formula C₅H₇ClO₂ PubChem[4]

SMILES C1CC(C1)OC(=O)Cl PubChem[4]

InChIKey
QPOSYIIMLMZMAZ-

UHFFFAOYSA-N
PubChem[4]

Physicochemical Properties
The physical properties of cyclobutyl carbonochloridate dictate its handling, storage, and

reaction conditions. It is a volatile, flammable, and corrosive liquid.[4][5]
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Property Value Source

Molecular Weight 134.56 g/mol PubChem[4]

Appearance Clear, colorless liquid CAMEO Chemicals[5]

Density Denser than water CAMEO Chemicals[5]

Flash Point ~70 °F (~21 °C) ChemicalBook[3]

Stability
Moisture sensitive; reacts with

water
PubChem[4]

Synthesis and Manufacturing
The synthesis of chloroformates is a well-established transformation in organic chemistry, most

commonly achieved by reacting an alcohol with phosgene or a safer equivalent.[6]

Core Principles: The Phosgenation of Cyclobutanol
The synthesis of cyclobutyl carbonochloridate involves the nucleophilic attack of cyclobutanol

on an activated carbonyl source, typically triphosgene (bis(trichloromethyl) carbonate), a safer,

solid alternative to gaseous phosgene. The reaction is a nucleophilic acyl substitution where

the alcohol displaces a trichloromethoxy group (which subsequently decomposes) to form the

desired chloroformate. The presence of a non-nucleophilic base, such as pyridine or

triethylamine, is critical to neutralize the hydrochloric acid (HCl) generated during the reaction,

driving the equilibrium toward the product.[7]

Detailed Laboratory Synthesis Protocol
This protocol is adapted from established procedures for analogous chloroformates and is

designed to be self-validating through careful control of stoichiometry and reaction conditions.

[7]

Materials:

Triphosgene (40.0 mmol, 11.87 g)

Cyclobutanol (120 mmol, 8.65 g)
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Pyridine (132 mmol, 10.44 g, 10.7 mL)

Anhydrous Diethyl Ether (100 mL)

1.0 N Hydrochloric Acid (HCl) solution (110 mL)

Brine (saturated NaCl solution) (60 mL)

Anhydrous Sodium Sulfate (Na₂SO₄)

Experimental Workflow:
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Preparation

Reaction

Workup & Purification

Dissolve triphosgene in
anhydrous diethyl ether (100 mL)

Cool triphosgene solution
to -70 °C

Charge Reactor

Prepare solution of cyclobutanol
and pyridine

Add cyclobutanol/pyridine solution
dropwise over 1 hour

Add Reagents

Stir at -70 °C for 1 hour

Warm to room temperature
and stir for 1.5 hours

Acidify with 1.0 N HCl

Quench

Separate organic phase

Wash with brine

Dry over Na₂SO₄

Filter and concentrate
under reduced pressure

Cyclobutyl
Carbonochloridate

Final Product
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Nucleophiles Products

Cyclobutyl
Carbonochloridate

Primary/Secondary Amine
(R₂NH) + Base

Alcohol
(R'OH)

 + Base

Cyclobutyl Carbamate

Cyclobutyl Carbonate

Click to download full resolution via product page

Caption: Key reaction pathways of cyclobutyl carbonochloridate.

Reaction with Amines: Carbamate Formation
The reaction with primary or secondary amines is a cornerstone of its application, yielding

stable cyclobutyl carbamates. This reaction is fundamental for introducing the "Cb" protecting

group for amines or for creating carbamate linkages in larger molecules.

Mechanism: The reaction proceeds via a nucleophilic acyl substitution. The amine attacks the

electrophilic carbonyl carbon, followed by the elimination of the chloride leaving group. A base

is required to scavenge the resulting HCl.

Protocol: Synthesis of a Cyclobutyl Carbamate
(Exemplary)
This protocol describes the reaction with a model primary amine, benzylamine.

Materials:

Cyclobutyl carbonochloridate (10 mmol, 1.35 g)

Benzylamine (10 mmol, 1.07 g)

Triethylamine (12 mmol, 1.21 g, 1.67 mL)

Dichloromethane (DCM) (50 mL)
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1.0 N HCl solution

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine

Step-by-Step Methodology:

Setup: In a round-bottom flask, dissolve benzylamine (1.07 g, 10 mmol) and triethylamine

(1.67 mL, 12 mmol) in DCM (50 mL).

Reaction: Cool the solution to 0 °C in an ice bath. Add cyclobutyl carbonochloridate (1.35 g,

10 mmol) dropwise.

Maturation: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring

by TLC or LC-MS.

Workup: Wash the reaction mixture sequentially with 1.0 N HCl, saturated NaHCO₃ solution,

and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure. The crude product can be further purified by column chromatography or

recrystallization.

Applications in Research and Drug Development
The unique properties of the cyclobutyl group make this reagent a valuable tool for medicinal

chemists.

Protecting Group Chemistry
The carbamate formed from the reaction of cyclobutyl carbonochloridate with an amine serves

as a robust protecting group. The resulting "Cb" group is stable to a variety of reaction

conditions, providing an orthogonal protection strategy in complex, multi-step syntheses.

Scaffold for Bioactive Molecules
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The cyclobutyl ring is not merely a passive component; its rigid, puckered conformation can be

used to orient substituents in a defined three-dimensional space, which is critical for optimizing

interactions with biological targets like enzymes or receptors. [2]Its inclusion can enhance

metabolic stability by blocking sites susceptible to oxidative metabolism. The reported

antitumor activity of its derivatives underscores its potential in designing novel therapeutic

agents. [3]

Safety, Handling, and Storage
Cyclobutyl carbonochloridate is a hazardous material, and strict adherence to safety protocols

is mandatory. [8]

Hazard Identification
GHS Classification Hazard Statement Source

Flammable Liquid
H226: Flammable liquid and

vapour
Valsynthese SA [8]

Acute Toxicity

H301/H311/H331: Toxic if

swallowed, in contact with skin,

or if inhaled

Valsynthese SA [8]

Skin Corrosion
H314: Causes severe skin

burns and eye damage
Valsynthese SA [8]

Additional Hazard Lachrymator Valsynthese SA [8]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle this reagent inside a certified chemical fume hood to

avoid inhalation of toxic and corrosive vapors. [9]* Personal Protective Equipment: Wear

chemical-resistant gloves (e.g., nitrile), a flame-retardant lab coat, and chemical safety

goggles along with a face shield. [8][10]* Handling: Ground all equipment to prevent static

discharge. [5]Use only non-sparking tools. Avoid contact with skin, eyes, and clothing. The

substance is moisture-sensitive; handle under an inert atmosphere (e.g., nitrogen or argon).

[10]

Storage and Disposal
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Storage: Store in a tightly sealed container under a nitrogen atmosphere in a cool, dry, and

well-ventilated area designated for flammable and corrosive materials. [10]Keep away from

heat, sparks, open flames, and incompatible materials like bases, alcohols, and oxidizing

agents. [5][8]* Disposal: Dispose of waste as hazardous chemical waste in accordance with

all local, state, and federal regulations. Do not dispose of it down the drain. [9]

Conclusion
Cyclobutyl carbonochloridate is a potent and versatile reagent with significant applications in

advanced organic synthesis and drug discovery. Its ability to introduce the functionally

important cyclobutyl moiety makes it a valuable tool for creating novel carbamates and

carbonates. While its reactivity is key to its utility, it also mandates rigorous safety precautions.

By understanding its properties, synthesis, and reactivity as detailed in this guide, researchers

can effectively and safely leverage this compound to advance their scientific objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Chloroformate - Wikipedia [en.wikipedia.org]

2. Molecules Containing Cyclobutyl Fragments as Therapeutic Tools: A Review on Cyclobutyl
Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Cyclobutyl chloroformate | 81228-87-7 [chemicalbook.com]

4. Cyclobutyl chloroformate | C5H7ClO2 | CID 5362587 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. CYCLOBUTYL CHLOROFORMATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

6. Chloroformates - Georganics [georganics.sk]

7. Cyclopentyl chloroformate synthesis - chemicalbook [chemicalbook.com]

8. valsynthese.ch [valsynthese.ch]

9. afgsci.com [afgsci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.georganics.sk/en/c/chloroformates
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10420361/
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-chloroformate
https://pubchem.ncbi.nlm.nih.gov/compound/sec-Butyl-chloroformate
http://www.orgsyn.org/demo.aspx?prep=cv6p0315
https://www.benchchem.com/product/b109574?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Chloroformate
https://pubmed.ncbi.nlm.nih.gov/34986764/
https://pubmed.ncbi.nlm.nih.gov/34986764/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1851733.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclobutyl-chloroformate
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclobutyl-chloroformate
https://cameochemicals.noaa.gov/chemical/3038
https://cameochemicals.noaa.gov/chemical/3038
https://georganics.sk/category/chloroformates/
https://www.chemicalbook.com/synthesis/cyclopentyl-chloroformate.htm
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Cyclobutyl%20chloroformate_V1_en.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/283658.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. fishersci.com [fishersci.com]

To cite this document: BenchChem. [cyclobutyl chloroformate IUPAC name]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109574/docs#cyclobutyl-chloroformate-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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